Cas no 2034510-52-4 (4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide)

• Product Name: 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide
• CAS No: 2034510-52-4
• MF: C₁₅H₁₈ClNO₃S₂
• MW: 359.891320705414
• CID: 5358823
• Update Time: 2025-06-09

4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzenesulfonamide
• 4-chloro-N-(5-hydroxy-3-thiophen-2-ylpentyl)benzenesulfonamide
• 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide

• Inchi： 1S/C15H18ClNO3S2/c16-13-3-5-14(6-4-13)22(19,20)17-9-7-12(8-10-18)15-2-1-11-21-15/h1-6,11-12,17-18H,7-10H2
• InChI Key： GVHFJNYDWGHEIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCCC(C1=CC=CS1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 419
• XLogP3: 3
• Topological Polar Surface Area: 103

Additional information on 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide (CAS No. 2034510-52-4)

The compound 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide (CAS No. 2034510-52-4) is a sulfonamide derivative with a unique structural framework, combining a thiophene ring, a hydroxyl group, and a chlorobenzene moiety. This molecular architecture makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its bioactive properties and structural versatility. The presence of the sulfonamide group, in particular, is known to contribute to its interactions with biological targets, making it a candidate for drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in designing enzyme inhibitors and receptor modulators. The thiophene ring in 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide enhances its electronic properties, which is crucial for applications in organic electronics and pharmaceutical intermediates. Users searching for "sulfonamide derivatives in drug discovery" or "thiophene-containing bioactive molecules" will find this compound highly relevant. Its hydroxyl group further adds to its solubility and reactivity, making it a versatile building block in synthetic chemistry.

From an industrial perspective, CAS No. 2034510-52-4 is gaining attention for its potential use in high-performance materials and specialty chemicals. The compound's stability under various conditions and its ability to form hydrogen bonds make it suitable for applications in polymer science and catalysis. Questions like "how to synthesize sulfonamide derivatives" or "applications of thiophene in organic synthesis" are frequently encountered in academic and industrial forums, highlighting the growing interest in this field.

Another area of exploration for 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide is its role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly methods to produce such compounds. Searches for "environmentally friendly sulfonamide synthesis" or "biodegradable organic intermediates" reflect this trend. The compound's potential to be derived from renewable resources further aligns with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 4-chloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide (CAS No. 2034510-52-4) represents a multifaceted compound with significant promise across multiple disciplines. Its structural features, including the sulfonamide group, thiophene ring, and hydroxyl functionality, make it a valuable subject for ongoing research. Whether in drug development, material science, or sustainable chemistry, this compound continues to capture the interest of scientists and industry professionals alike.